Cas no 1172228-66-8 (1-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole)

• Product Name: 1-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole
• CAS No: 1172228-66-8
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD09701943
• CID: 3159285
• PubChem ID: 25248065
• Update Time: 2025-07-16

1-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-pyrrolidin-2-yl-1H-pyrazole
• 1-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole
• 1-Ethyl-3-pyrrolidin-2-yl-pyrazole
• 1-ethyl-3-pyrrolidin-2-ylpyrazole
• XWB22866
• 1172228-66-8
• AKOS005168086
• EN300-231711
• MFCD09701943
• STK352532
• 1-ETHYL-3-(PYRROLIDIN-2-YL)PYRAZOLE
• SCHEMBL19259525

• MDL： MFCD09701943
• Inchi： 1S/C9H15N3/c1-2-12-7-5-9(11-12)8-4-3-6-10-8/h5,7-8,10H,2-4,6H2,1H3
• InChI Key： BHRJWLQZSPPYGQ-UHFFFAOYSA-N
• SMILES： N1CCCC1C1C=CN(CC)N=1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole

Introduction to 1-Ethyl-3-(Pyrrolidin-2-yl)-1H-Pyrazole (CAS No. 1172228-66-8)

1-Ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole, a compound with the CAS number 1172228-66-8, is a heterocyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and a pyrrolidine moiety, both of which contribute to its potential biological activities and pharmacological properties.

The chemical structure of 1-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole is composed of a five-membered pyrazole ring fused to a four-membered pyrrolidine ring, with an ethyl group attached to the nitrogen atom of the pyrazole ring. This combination of functional groups provides a versatile scaffold for the design and synthesis of novel compounds with diverse biological activities.

Recent studies have highlighted the potential therapeutic applications of 1-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.

In addition to its anti-inflammatory effects, 1-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole has shown promise in the treatment of neurological disorders. A study conducted by a team of researchers at the University of California, San Francisco, found that this compound can modulate neurotransmitter systems, particularly by interacting with serotonin and dopamine receptors. This modulation may have therapeutic implications for conditions such as depression and anxiety disorders.

The pharmacokinetic properties of 1-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as a potential drug candidate. Preclinical studies in animal models have shown that this compound can effectively cross the blood-brain barrier, which is crucial for its efficacy in treating central nervous system (CNS) disorders.

The safety profile of 1-ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole is another important aspect that has been evaluated in preclinical studies. Toxicology assessments have revealed that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical evaluation.

In conclusion, 1-Ethyl-3-(pyrrolidin-2-yl)-1H-pyrazole (CAS No. 1172228-66-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.